Cas no 1896494-08-8 (1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol)

1-(1H-1,3-Benzodiazol-5-yl)methylcyclopropan-1-ol is a structurally unique heterocyclic compound featuring a benzodiazole core linked to a hydroxymethyl-substituted cyclopropane moiety. This configuration imparts distinct physicochemical properties, including potential stability and reactivity suitable for pharmaceutical or agrochemical applications. The presence of both the benzodiazole and cyclopropanol groups suggests utility as an intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Its rigid cyclopropane ring may enhance binding affinity in target interactions, while the hydroxyl group offers a handle for further derivatization. The compound's precise advantages depend on its specific application, but its hybrid structure makes it a versatile candidate for research in medicinal chemistry and material science.
1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol structure
1896494-08-8 structure
Product Name:1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol
CAS No:1896494-08-8
MF:C11H12N2O
MW:188.225782394409
CID:6585241
PubChem ID:117281125
Update Time:2025-10-31

1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol
    • 1896494-08-8
    • EN300-1784944
    • 1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
    • Inchi: 1S/C11H12N2O/c14-11(3-4-11)6-8-1-2-9-10(5-8)13-7-12-9/h1-2,5,7,14H,3-4,6H2,(H,12,13)
    • InChI Key: COKDWDLILFPFAY-UHFFFAOYSA-N
    • SMILES: OC1(CC2=CC=C3C(=C2)NC=N3)CC1

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 48.9Ų

1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1784944-0.05g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
0.05g
$900.0 2023-09-19
Enamine
EN300-1784944-0.1g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
0.1g
$943.0 2023-09-19
Enamine
EN300-1784944-0.25g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
0.25g
$985.0 2023-09-19
Enamine
EN300-1784944-0.5g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
0.5g
$1027.0 2023-09-19
Enamine
EN300-1784944-1.0g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
1g
$1070.0 2023-05-24
Enamine
EN300-1784944-2.5g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
2.5g
$2100.0 2023-09-19
Enamine
EN300-1784944-5.0g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
5g
$3105.0 2023-05-24
Enamine
EN300-1784944-10.0g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
10g
$4606.0 2023-05-24
Enamine
EN300-1784944-1g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
1g
$1070.0 2023-09-19
Enamine
EN300-1784944-5g
1-[(1H-1,3-benzodiazol-5-yl)methyl]cyclopropan-1-ol
1896494-08-8
5g
$3105.0 2023-09-19

Additional information on 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol

Professional Introduction to 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol (CAS No. 1896494-08-8)

1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1896494-08-8, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a benzodiazol moiety linked to a cyclopropane ring, which contributes to its distinctive chemical behavior and reactivity.

The benzodiazol scaffold is well-known for its presence in various bioactive molecules, particularly those with anxiolytic, sedative, and anticonvulsant properties. The cyclopropane ring, on the other hand, introduces a strained three-membered cycle that can influence the compound's metabolic pathways and interactions with biological targets. This combination of structural elements makes 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the benzodiazol group. Studies have demonstrated that modifications in this moiety can lead to enhanced binding affinity and selectivity for specific receptors. For instance, derivatives of benzodiazol have been investigated for their role in modulating GABAergic systems, which are crucial for regulating anxiety and sleep disorders. The incorporation of a cyclopropane ring into these structures may further enhance their pharmacological effects by altering their pharmacokinetic profiles.

The cyclopropane ring is particularly noteworthy due to its ability to induce conformational constraints in molecules. This structural feature can significantly impact the compound's interactions with biological targets, potentially leading to improved efficacy and reduced side effects. In addition, the strain energy stored within the cyclopropane ring can be exploited for chemical transformations, making it a versatile tool in synthetic chemistry. These properties have made 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol a subject of interest for researchers looking to develop innovative drug candidates.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological activity of such compounds. Molecular modeling techniques have been employed to study the interactions between 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol and various biological targets, providing insights into its potential mechanisms of action. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating a range of neurological and psychiatric disorders.

The synthesis of 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol presents unique challenges due to the complexity of its molecular structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework efficiently. These advancements have opened up new possibilities for exploring the full pharmacological potential of this compound.

Ongoing research is focused on evaluating the safety and efficacy of 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol in preclinical models. Initial studies have shown promising results regarding its ability to modulate neuronal activity without causing significant side effects. Further investigations are needed to fully understand its therapeutic profile and to identify potential applications in clinical settings. The combination of its structural features and pharmacological properties makes this compound a valuable asset in the quest for novel treatments for neurological disorders.

The future direction of research on 1-(1H-1,3-benzodiazol-5-yl)methylcyclopropan-1-ol includes exploring its interactions with other biological pathways and developing derivative compounds with enhanced therapeutic profiles. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to uncover new applications for this compound. The insights gained from these studies could pave the way for innovative treatments that address unmet medical needs.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd